Cas no 2694725-91-0 (2-(Methylamino)pyrimidine-5-sulfonyl chloride)

• Product Name: 2-(Methylamino)pyrimidine-5-sulfonyl chloride
• CAS No: 2694725-91-0
• MF: C₅H₆ClN₃O₂S
• MW: 207.638038158417
• CID: 5612861
• PubChem ID: 165941247
• Update Time: 2025-05-20

2-(Methylamino)pyrimidine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2694725-91-0
• 2-(methylamino)pyrimidine-5-sulfonyl chloride
• EN300-33048141
• 2-(Methylamino)pyrimidine-5-sulfonyl chloride

• Inchi： 1S/C5H6ClN3O2S/c1-7-5-8-2-4(3-9-5)12(6,10)11/h2-3H,1H3,(H,7,8,9)
• InChI Key： OWJOBCVMIRINTH-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C(N=C1)NC)(=O)=O

Computed Properties

• Exact Mass: 206.9869253g/mol
• Monoisotopic Mass: 206.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.3Ų

Additional information on 2-(Methylamino)pyrimidine-5-sulfonyl chloride

Comprehensive Overview of 2-(Methylamino)pyrimidine-5-sulfonyl chloride (CAS No. 2694725-91-0)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-(Methylamino)pyrimidine-5-sulfonyl chloride (CAS No. 2694725-91-0) has emerged as a critical intermediate. This compound, characterized by its unique sulfonyl chloride moiety and pyrimidine backbone, is widely utilized in the synthesis of bioactive molecules. Its relevance spans across drug discovery, material science, and specialty chemicals, making it a focal point for researchers and industry professionals alike.

The structural versatility of 2-(Methylamino)pyrimidine-5-sulfonyl chloride allows it to serve as a building block for heterocyclic compounds, which are pivotal in designing kinase inhibitors and antimicrobial agents. Recent trends in AI-driven drug discovery have further amplified interest in such intermediates, as computational models prioritize scaffolds with high binding affinity and synthetic accessibility. Searches for "sulfonyl chloride applications" and "pyrimidine derivatives in medicine" reflect growing curiosity about its potential.

From a synthetic chemistry perspective, the reactivity of CAS No. 2694725-91-0 is attributed to its electrophilic sulfonyl chloride group, enabling facile nucleophilic substitutions. This property is exploited in coupling reactions to create sulfonamides—a class of compounds frequently explored for their anti-inflammatory and anticancer properties. Notably, discussions on platforms like ResearchGate often highlight its role in optimizing structure-activity relationships (SAR) during lead compound development.

Environmental and regulatory considerations also shape the discourse around 2-(Methylamino)pyrimidine-5-sulfonyl chloride. With increasing emphasis on green chemistry, researchers are investigating solvent-free or catalytic methods to incorporate this intermediate sustainably. Queries such as "eco-friendly sulfonylation techniques" align with these efforts, underscoring the compound's alignment with modern sustainable synthesis goals.

In analytical applications, CAS No. 2694725-91-0 is often characterized via HPLC and mass spectrometry to ensure purity—a critical factor given its role in precision-dependent reactions. The demand for high-purity intermediates in peptide synthesis and small-molecule libraries further drives its market relevance. Industry reports suggest a steady rise in procurement requests, particularly from contract research organizations (CROs).

Looking ahead, the integration of 2-(Methylamino)pyrimidine-5-sulfonyl chloride into high-throughput screening workflows and combinatorial chemistry promises to unlock novel therapeutic avenues. Its compatibility with automated synthesis platforms positions it as a staple in drug discovery pipelines, resonating with searches for "scalable synthetic routes" and "fragment-based drug design." As innovation accelerates, this compound remains a testament to the synergy between molecular diversity and functional efficacy.